Cas no 898783-50-1 (3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898783-50-1
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03841787
• CID: 877969
• PubChem ID: 24724562
• Update Time: 2025-04-19

3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 3-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3-CYANO-4'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• AKOS016020047
• 3-{4-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• MFCD03841787
• 898783-50-1
• 3-cyano-4'-(4-methylpiperazinomethyl)benzophenone
• DTXSID20642961
• 3-Cyano-4'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03841787
• Inchi： 1S/C20H21N3O/c1-22-9-11-23(12-10-22)15-16-5-7-18(8-6-16)20(24)19-4-2-3-17(13-19)14-21/h2-8,13H,9-12,15H2,1H3
• InChI Key： YHFQOTBKKYQIRV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.16800
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34000
• LogP: 2.41248